Cas no 14224-70-5 (methyl 2-cycloheptylacetate)

methyl 2-cycloheptylacetate structure
methyl 2-cycloheptylacetate structure
Product Name:methyl 2-cycloheptylacetate
CAS No:14224-70-5
MF:C10H18O2
MW:170.248723506927
CID:2116507
PubChem ID:75481292
Update Time:2025-04-21

methyl 2-cycloheptylacetate Chemical and Physical Properties

Names and Identifiers

    • methyl 2-cycloheptylacetate
    • PAA22470
    • methyl2-cycloheptylacetate
    • G33676
    • EN300-142225
    • SCHEMBL18322599
    • 14224-70-5
    • DA-32983
    • Inchi: 1S/C10H18O2/c1-12-10(11)8-9-6-4-2-3-5-7-9/h9H,2-8H2,1H3
    • InChI Key: MJYCWOIEBDRRNT-UHFFFAOYSA-N
    • SMILES: O(C)C(CC1CCCCCC1)=O

Computed Properties

  • Exact Mass: 170.131
  • Monoisotopic Mass: 170.131
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 135
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 26.3A^2
  • XLogP3: 3.3

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